![molecular formula C14H18ClFN2O2 B5492434 2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide](/img/structure/B5492434.png)
2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide, also known as CFMPB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to a class of chemicals known as benzamides, which have been shown to have various biological activities. CFMPB has been found to have potential applications in the fields of neuroscience and cancer research, among others.
Mechanism of Action
The exact mechanism of action of 2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide is not fully understood, but it is believed to act on various signaling pathways in the body. This compound has been shown to bind to the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling and protein synthesis. This compound has also been found to modulate the activity of ion channels, such as the voltage-gated sodium channels and the N-methyl-D-aspartate (NMDA) receptor. Additionally, this compound has been shown to inhibit the activity of various enzymes, including phosphodiesterase and monoamine oxidase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In animal studies, this compound has been found to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine, in the brain. This compound has also been shown to reduce the levels of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-1 beta (IL-1beta), in the brain and peripheral tissues. Additionally, this compound has been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide has several advantages for use in laboratory experiments. It has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. This compound is also relatively stable and easy to synthesize, which makes it a cost-effective option for researchers. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high doses. These limitations should be taken into consideration when designing experiments using this compound.
Future Directions
There are several future directions for research on 2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide. One area of interest is the potential use of this compound as a treatment for neurodegenerative disorders, such as Alzheimer's disease. Further studies are needed to investigate the mechanism of action of this compound in the brain and to determine its efficacy in animal models of neurodegeneration. Another area of interest is the development of new derivatives of this compound with improved pharmacological properties, such as increased solubility and reduced toxicity. These derivatives may have potential applications in drug discovery and development. Finally, more studies are needed to investigate the potential use of this compound in cancer therapy, particularly in combination with other chemotherapeutic agents.
Synthesis Methods
The synthesis of 2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide involves several steps, including the reaction of 4-fluoro-2-nitroaniline with 2-chloroacetamide, followed by the reduction of the resulting product with palladium-carbon and hydrogen gas. The final step involves the reaction of the resulting amine with 3-(4-morpholinyl)propylamine to yield this compound. The purity of the product can be confirmed using various analytical techniques, such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
2-chloro-4-fluoro-N-[3-(4-morpholinyl)propyl]benzamide has been found to have potential applications in various fields of scientific research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have anxiolytic and antidepressant properties, as well as potential use as a treatment for neuropathic pain. In cancer research, this compound has been found to have antiproliferative effects on cancer cells, particularly in breast cancer. This compound has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
2-chloro-4-fluoro-N-(3-morpholin-4-ylpropyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClFN2O2/c15-13-10-11(16)2-3-12(13)14(19)17-4-1-5-18-6-8-20-9-7-18/h2-3,10H,1,4-9H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMSGLYAOLNFNCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(=O)C2=C(C=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.